Cas no 1357624-45-3 (2-bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one)

• Product Name: 2-bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one
• CAS No: 1357624-45-3
• MF: C₈H₅BrClFO
• MW: 251.480104207993
• CID: 4593039
• PubChem ID: 121234640
• Update Time: 2025-10-19

2-bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(4-chlorophenyl)-2-fluoro-
• 2-BROMO-4'-CHLORO-2-FLUOROACETOPHENONE
• 2-bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one

• Inchi： 1S/C8H5BrClFO/c9-8(11)7(12)5-1-3-6(10)4-2-5/h1-4,8H
• InChI Key： HJPGDTSWDHCNSM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C=C1)C(Br)F

Computed Properties

• Exact Mass: 249.91963g/mol
• Monoisotopic Mass: 249.91963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one

Research Brief on 2-Bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one (CAS: 1357624-45-3) in Chemical Biology and Pharmaceutical Applications

2-Bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one (CAS: 1357624-45-3) is a halogenated aromatic ketone that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate. This compound, characterized by its bromo-fluoro substitution pattern and 4-chlorophenyl moiety, exhibits unique reactivity that makes it valuable for the construction of complex molecular architectures. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's reactive α-haloketone functionality to construct pyrazole and imidazole heterocycles, which showed promising activity against B-cell malignancies. The presence of both bromine and fluorine atoms at the α-position allowed for selective nucleophilic substitutions, enabling efficient diversification of the molecular scaffold.

In the field of antimicrobial drug development, a recent patent application (WO2023057892) disclosed the use of 1357624-45-3 as a precursor for synthesizing fluoroquinolone analogs with enhanced activity against drug-resistant bacterial strains. The electron-withdrawing effects of the 4-chlorophenyl group were found to significantly influence the compound's reactivity in palladium-catalyzed cross-coupling reactions, leading to improved yields in the synthesis of target molecules.

Structural-activity relationship (SAR) studies have revealed that the unique combination of halogen atoms in 2-bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one contributes to its ability to form halogen bonds with biological targets. X-ray crystallographic analysis of protein-ligand complexes has shown that the fluorine atom participates in non-covalent interactions with backbone carbonyl groups, while the bromine atom engages in hydrophobic contacts with aromatic amino acid residues.

Recent advances in synthetic methodology have expanded the utility of this compound. A 2024 publication in Organic Letters described a photoredox-catalyzed C-H functionalization protocol using 1357624-45-3 as a radical precursor. This method enables direct functionalization of unactivated C(sp3)-H bonds, opening new possibilities for late-stage diversification of pharmaceutical compounds. The reaction proceeds via a bromine radical abstraction mechanism, with the fluorine atom serving to stabilize the intermediate radical species.

From a safety and handling perspective, recent toxicological assessments indicate that 2-bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one requires careful handling due to its potential skin and eye irritation properties. However, its stability under standard laboratory conditions makes it a practical reagent for medicinal chemistry applications. Ongoing research is exploring its potential in targeted drug delivery systems, where the halogen atoms may serve as handles for bioconjugation strategies.

In conclusion, 2-bromo-1-(4-chlorophenyl)-2-fluoroethan-1-one (1357624-45-3) represents a valuable chemical building block with diverse applications in pharmaceutical research. Its unique combination of halogen substituents enables multiple modes of reactivity while providing opportunities for molecular recognition in biological systems. Future research directions may include further exploration of its photophysical properties and applications in PET tracer development, leveraging the presence of the fluorine atom for radiolabeling purposes.